Cas no 54321-53-8 (1,4-Dioxane-2-methanol, 6-methyl-, trans-)

• Product Name: 1,4-Dioxane-2-methanol, 6-methyl-, trans-
• CAS No: 54321-53-8
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 335980
• PubChem ID: 71441737
• Update Time: 2025-04-19

1,4-Dioxane-2-methanol, 6-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane-2-methanol, 6-methyl-, trans-
• [(2S,6S)-6-methyl-1,4-dioxan-2-yl]methanol
• 54321-53-8
• DTXSID90850657

• Inchi： 1S/C6H12O3/c1-5-3-8-4-6(2-7)9-5/h5-7H,2-4H2,1H3/t5-,6-/m0/s1
• InChI Key： VXKDGQGSMQLTFO-WDSKDSINSA-N
• SMILES： O1[C@@H](C)COC[C@@H]1CO

Computed Properties

• Exact Mass: 132.078644241g/mol
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 38.7Ų